Cas no 312274-28-5 (1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine)
1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine
- 312274-28-5
- AKOS000486296
- SR-01000518894-1
- Oprea1_737861
- Imidazolidine, 2-(4-methylthiophenyl)-1,3-dibenzyl-
- EU-0018284
- F1443-5148
- ChemDiv1_025465
- Oprea1_721187
- HMS659F11
- SR-01000518894
- 1,3-Dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine
- 1,3-Dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine #
- VZJTZCWBTUHXGL-UHFFFAOYSA-N
- 1,3-dibenzyl-2-(4-(methylthio)phenyl)imidazolidine
- 1,3-dibenzyl-2-(4-methylsulfanylphenyl)imidazolidine
-
- Inchi: 1S/C24H26N2S/c1-27-23-14-12-22(13-15-23)24-25(18-20-8-4-2-5-9-20)16-17-26(24)19-21-10-6-3-7-11-21/h2-15,24H,16-19H2,1H3
- InChI Key: VZJTZCWBTUHXGL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)C1N(CC2C=CC=CC=2)CCN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 374.18167001g/mol
- Monoisotopic Mass: 374.18167001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 31.8Ų
1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1443-5148-2μmol |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-5μmol |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-10μmol |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-20μmol |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-1mg |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-2mg |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-3mg |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-4mg |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-5mg |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1443-5148-10mg |
1,3-dibenzyl-2-[4-(methylsulfanyl)phenyl]imidazolidine |
312274-28-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine
1,3-Dibenzyl-2-4-(Methylsulfanyl)Phenylimidazolidine: A Comprehensive Overview
The compound with CAS No 312274-28-5, known as 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazolidines, which are five-membered heterocycles containing two nitrogen atoms. The structure of 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine is characterized by the presence of two benzyl groups at positions 1 and 3 of the imidazolidine ring, along with a methylsulfanyl-substituted phenyl group at position 2. This unique combination of functional groups makes it a promising candidate for various applications in drug discovery and chemical synthesis.
Recent studies have highlighted the potential of imidazolidines as scaffolds for designing bioactive molecules. The presence of the methylsulfanyl group in 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. Researchers have explored its role in inhibiting enzymes such as histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. The methylsulfanyl group has been shown to enhance the compound's ability to interact with biological targets, making it a valuable lead for drug development.
The synthesis of 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine involves a multi-step process that typically begins with the preparation of an appropriate imidazolidine precursor. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its potential use in chiral drug design. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the efficiency and selectivity of the synthesis process.
In terms of biological activity, 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine has demonstrated promising results in preclinical studies. For instance, it has been shown to exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. Recent research has also explored its role as a modulator of ion channels, which could pave the way for its use in treating conditions such as epilepsy and chronic pain.
The structural versatility of 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine makes it an attractive target for further modification and optimization. Chemists have been exploring various substitution patterns on the phenyl ring and imidazolidine core to enhance its pharmacokinetic properties and therapeutic efficacy. For example, introducing electron-withdrawing groups on the phenyl ring has been shown to increase the compound's solubility and bioavailability.
From an environmental standpoint, the synthesis and application of 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine have been evaluated for their sustainability. Researchers have developed greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with the growing emphasis on green chemistry principles in pharmaceutical research.
In conclusion, 1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine (CAS No 312274-28-5) represents a compelling example of how structural diversity can be leveraged to design innovative therapeutic agents. Its unique combination of functional groups, coupled with recent advances in synthetic methodology and biological evaluation, positions it as a key player in future drug discovery efforts.
312274-28-5 (1,3-dibenzyl-2-4-(methylsulfanyl)phenylimidazolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)